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Compound of Interest

Compound Name: Antibacterial agent 80

Cat. No.: B12422993 Get Quote

For research, scientific, and drug development professionals, "Antibacterial agent 80" is

identified as a research chemical with minimal publicly available information regarding its

specific therapeutic applications, underlying mechanisms, and detailed experimental validation.

This document summarizes the currently accessible data and highlights the significant

information gaps that preclude the development of a comprehensive technical guide as initially

requested.

Initial searches for "Antibacterial agent 80" reveal its listing on several chemical supplier

websites, where it is also referred to as "compound 20".[1][2][3] These sources provide basic

chemical identifiers but lack in-depth biological data.

Chemical and Physical Properties
The available data on the physical and chemical characteristics of "Antibacterial agent 80" is

limited. The following table summarizes the information collated from supplier websites.
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Property Value Source

Catalog Number DC49455, HY-145878 [3][4]

Synonym Compound 20 [1][2][3]

Molecular Formula C14H21N3S2 [1]

Molecular Weight 295.47 g/mol [1]

Purity >98% [3]

Storage
Powder: -20°C for 2 years; In

DMSO: -80°C for 6 months
[1]

It is important to note that this compound is explicitly sold for research purposes only and is not

intended for patient use.[1] Furthermore, it is stated that no clinical development has been

reported for this agent.[3]

Potential Therapeutic Uses: An Information Void
A thorough review of publicly accessible scientific literature and databases did not yield any

specific information on the potential therapeutic uses of "Antibacterial agent 80". While it is

categorized as an "antibacterial agent," there are no published studies detailing its spectrum of

activity, potency against specific bacterial strains, or potential applications in treating infectious

diseases.

One supplier lists "Antibacterial agent 80" in the context of other antibacterial agents, such as

Savirin, which is an inhibitor of the Staphylococcus aureus agr quorum sensing system.[1]

However, this does not imply a similar mechanism of action for "Antibacterial agent 80," and

no direct link or comparative studies were found. Without experimental data, any discussion of

its therapeutic potential would be purely speculative.

Lack of Experimental Protocols and Signaling
Pathway Information
A critical component of a technical guide is the detailed methodology of key experiments and

the elucidation of the agent's mechanism of action, often visualized through signaling

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://file.medchemexpress.com/catalog/targetPDF/Bacterial-Inhibitors-Modulators-MCE.pdf
https://dcchemicals.com/msds/MSDS_DC49455.html
https://dcchemicals.com/product_show-antibacterial-agent-80.html
https://dcchemicals.com/products/antibiotics_and_antivirals.html?page=30&psize=30
https://file.medchemexpress.com/catalog/targetPDF/Bacterial-Inhibitors-Modulators-MCE.pdf
https://dcchemicals.com/product_show-antibacterial-agent-80.html
https://dcchemicals.com/product_show-antibacterial-agent-80.html
https://file.medchemexpress.com/catalog/targetPDF/Bacterial-Inhibitors-Modulators-MCE.pdf
https://dcchemicals.com/product_show-antibacterial-agent-80.html
https://dcchemicals.com/product_show-antibacterial-agent-80.html
https://file.medchemexpress.com/catalog/targetPDF/Bacterial-Inhibitors-Modulators-MCE.pdf
https://www.benchchem.com/product/b12422993?utm_src=pdf-body
https://www.benchchem.com/product/b12422993?utm_src=pdf-body
https://dcchemicals.com/product_show-antibacterial-agent-80.html
https://www.benchchem.com/product/b12422993?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12422993?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


pathways. Unfortunately, the search for "Antibacterial agent 80" yielded no specific

experimental protocols. There are no published studies describing how this compound has

been tested, whether in vitro or in vivo.

Consequently, information regarding its mechanism of action and any associated signaling

pathways is also absent. It is not known how "Antibacterial agent 80" exerts its antibacterial

effect, what its molecular target(s) are, or how it may interact with bacterial or host cell

signaling.

Conclusion
While "Antibacterial agent 80" is commercially available as a research chemical, there is a

significant lack of public data to support the creation of an in-depth technical guide. The core

requirements for such a document, including quantitative data on its efficacy, detailed

experimental protocols, and diagrams of its mechanism of action, cannot be fulfilled based on

the current state of knowledge in the public domain. Further research and publication in peer-

reviewed journals would be necessary to elucidate the therapeutic potential and biological

activity of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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